Cas no 53350-26-8 (3',4',5',5,7-Pentamethoxyflavone)

3',4',5',5,7-Pentamethoxyflavone is a polymethoxylated flavonoid characterized by its five methoxy functional groups attached to the flavone backbone. This structural configuration enhances its stability and lipophilicity, making it suitable for research in solubility and bioavailability studies. The compound exhibits potential biological activity due to its flavonoid core, which is of interest in pharmacological and biochemical investigations. Its well-defined methoxy substitutions allow for precise structure-activity relationship studies, particularly in exploring interactions with enzymes or receptors. The high purity and consistent synthesis of 3',4',5',5,7-Pentamethoxyflavone make it a reliable reference standard for analytical applications, including HPLC and LC-MS.
3',4',5',5,7-Pentamethoxyflavone structure
53350-26-8 structure
Product Name:3',4',5',5,7-Pentamethoxyflavone
CAS No:53350-26-8
MF:C20H20O7
MW:372.368606567383
MDL:MFCD00017634
CID:56397
PubChem ID:493376
Update Time:2025-06-07

3',4',5',5,7-Pentamethoxyflavone Chemical and Physical Properties

Names and Identifiers

    • 3',4',5',5,7-Pentamethoxyflavone
    • 3´,4´,5´,5,7-Pentamethoxyflavone
    • 3',4',5',5,7-PENTAMETHOXYFLAVONE,OFF-WHITE CRYSTALLINE SOLID
    • 3'.4'.5'.5.7-Pentamethoxyflavone
    • 3?,4?,5?,5,7-Pentamethoxyflavone
    • 5,7,3’,4’,5’-Pentamethoxy flavone
    • PENTAMETHOXYFLAVONE, 3',4',5',5,7-(RG)
    • 5,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
    • 5,7,3',4',5'-Pentamethoxyflavone
    • Tricetin Pentamethyl Ether
    • 5,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
    • 3',4',5,5',7-Pentamethoxyflavone
    • Tricetin 5,7,3',4',5'-pentamethyl ether
    • 4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)-
    • GIKVSFNAEBQLGB-UHFFFAOYSA-N
    • BDBM50420207
    • LMPK12111076
    • MCUL
    • FT-0614117
    • 3',?4',?5',?5,?7-?Pentamethoxyflavone
    • MS-26005
    • HY-N7029
    • 53350-26-8
    • PD167275
    • 3',4',5',5,7-entamethoxyflavone
    • 3-4-5-5-7-Pentamethoxyflavone
    • AKOS027380196
    • DTXSID50333239
    • 5,7,3 inverted exclamation mark ,4 inverted exclamation mark ,5 inverted exclamation mark -Pentamethoxy flavone
    • E88585
    • CHEMBL2074901
    • MFCD00017634
    • CS-0101599
    • 3,4,5,5,7-PENTAMETHOXYFLAVONE
    • SCHEMBL1422009
    • 5,7-Dimethoxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
    • DB-052312
    • MDL： MFCD00017634
    • Inchi： 1S/C20H20O7/c1-22-12-8-15(23-2)19-13(21)10-14(27-16(19)9-12)11-6-17(24-3)20(26-5)18(7-11)25-4/h6-10H,1-5H3
    • InChI Key： GIKVSFNAEBQLGB-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)OC)OC)=O)OC)OC

Computed Properties

  • Exact Mass: 372.12100
  • Monoisotopic Mass: 372.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 372.4
  • XLogP3: 3
  • Topological Polar Surface Area: 72.4

Experimental Properties

  • Color/Form: Gray white crystalline solid
  • Density: 1.244
  • Melting Point: 198-200°C
  • Boiling Point: 554.4°Cat760mmHg
  • Flash Point: 243.5°C
  • Refractive Index: 1.565
  • PSA: 76.36000
  • LogP: 3.50300

3',4',5',5,7-Pentamethoxyflavone Security Information

3',4',5',5,7-Pentamethoxyflavone Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3',4',5',5,7-Pentamethoxyflavone Pricemore >>

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3',4',5',5,7-Pentamethoxyflavone Production Method

3',4',5',5,7-Pentamethoxyflavone Suppliers

HuBei Cuiyuan Biotechnology Co.,Ltd
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(CAS:53350-26-8)5,7,3',4',5'-Pentamethoxyflavone
Order Number:CRN0369
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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(CAS:53350-26-8)5,7,3',4',5'-Pentamethoxyflavone
CRN0369
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